2-Nitroso-2-butanol acetate
CAS No.: 13880-90-5
Cat. No.: VC0228495
Molecular Formula: GaH3O3
Molecular Weight: 0
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 13880-90-5 |
---|---|
Molecular Formula | GaH3O3 |
Molecular Weight | 0 |
Introduction
Chemical Identity and Basic Information
2-Nitroso-2-butanol acetate is an organic compound registered under the Chemical Abstracts Service (CAS) registry number 13880-90-5. It belongs to the family of nitroso compounds and esters, specifically as an acetate ester derivative of a nitrosated butanol . The compound is also referred to simply as 2-Nitroso-2-butanol acetate in chemical nomenclature without additional common names or trade names identified in the literature .
Table 2: Properties of Related Compounds for Reference
Property | 2-Butanol | 2-Butyl Acetate | n-Butyl Acetate |
---|---|---|---|
Appearance | Colorless liquid | Colorless liquid | Colorless liquid |
Boiling Point | 99.55°C | 112°C | Not specified for comparison |
Melting Point | -114.7°C | -99°C | Not specified for comparison |
Density | 0.8069 g/mL (20°C) | 0.870 g/mL | Not specified for comparison |
Refractive Index | 1.3972 (20°C) | 1.389 | Not specified for comparison |
Flash Point | 24.4°C | Not specified | Not specified for comparison |
Solubility in Water | 12.5% (20°C) | 1% w/w | Not specified for comparison |
The addition of a nitroso group to the basic structure is likely to alter these properties significantly, highlighting the importance of specific experimental determination for 2-Nitroso-2-butanol acetate .
Research Status and Future Directions
The current research status of 2-Nitroso-2-butanol acetate appears limited based on the available literature. Few detailed studies focusing specifically on this compound are documented in the searched sources.
Research Gaps
Several notable research gaps exist regarding 2-Nitroso-2-butanol acetate:
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Comprehensive physical and chemical property determinations
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Detailed toxicological assessments
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Specific applications and use cases
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Optimized synthesis methods and yields
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Structure-activity relationships and reactivity studies
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